Cas no 70829-28-6 (3-Cyano-4-hydroxybenzoic acid)

• Product Name: 3-Cyano-4-hydroxybenzoic acid
• CAS No: 70829-28-6
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD09998350
• CID: 975663
• PubChem ID: 11137463
• Update Time: 2025-11-01

3-Cyano-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-hydroxybenzoic acid
• 5-Carboxy-2-hydroxybenzonitrile, 4-Carboxy-2-cyanophenol
• 4-Carboxy-2-cyanophenol
• 5-Carboxy-2-hydroxybenzonitrile
• RP-112533
• FT-0647554
• MB08388
• A9317
• MFCD09998350
• CS-0043856
• SY104313
• 2PTA3WT4SI
• J-512356
• AMY4089
• KUCSFDLSLAVLBY-UHFFFAOYSA-N
• 3-Cyano-4-hydroxybenzoicAcid
• BCP28268
• SCHEMBL106260
• DS-11719
• Benzoic acid, 3-cyano-4-hydroxy-
• DTXSID20456505
• UNII-2PTA3WT4SI
• RP112533
• 70829-28-6
• AKOS015836092
• DB-014269
• 4-Hydroxy-3-cyanobenzoic acid

• MDL： MFCD09998350
• Inchi： 1S/C8H5NO3/c9-4-6-3-5(8(11)12)1-2-7(6)10/h1-3,10H,(H,11,12)
• InChI Key： KUCSFDLSLAVLBY-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(=O)O)=CC=1C#N

Computed Properties

• Exact Mass: 163.02700
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: Not available
• Melting Point: Not available
• Boiling Point: 392.447°C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.643
• PSA: 81.32000
• LogP: 0.96208
• Vapor Pressure: Not available

3-Cyano-4-hydroxybenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-Cyano-4-hydroxybenzoic acid

Comprehensive Overview of 3-Cyano-4-hydroxybenzoic acid (CAS No. 70829-28-6): Properties, Applications, and Industry Insights

3-Cyano-4-hydroxybenzoic acid (CAS No. 70829-28-6) is a versatile organic compound widely recognized for its unique chemical structure and functional properties. This cyanobenzoic acid derivative features a cyano group (-CN) and a hydroxyl group (-OH) attached to a benzoic acid backbone, making it valuable in pharmaceutical, agrochemical, and material science research. Its molecular formula, C₈H₅NO₃, and molecular weight of 163.13 g/mol contribute to its reactivity and solubility profile, which are critical for synthetic applications.

In recent years, the demand for high-purity 3-Cyano-4-hydroxybenzoic acid has surged due to its role as a key intermediate in drug discovery. Researchers frequently search for "synthesis methods for 3-Cyano-4-hydroxybenzoic acid" or "CAS 70829-28-6 suppliers," reflecting its importance in developing antimicrobial agents and enzyme inhibitors. The compound’s ability to act as a chelating agent also makes it relevant in catalysis and nanotechnology, aligning with trends in green chemistry and sustainable materials.

The physicochemical properties of 3-Cyano-4-hydroxybenzoic acid include a melting point range of 240–245°C and moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO). These characteristics are frequently queried in "solubility of CAS 70829-28-6" or "thermal stability of cyanobenzoic acids," underscoring its utility in high-temperature reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often discussed in "analytical methods for benzoic acid derivatives."

From an industrial perspective, 70829-28-6 is gaining traction in the cosmetics sector as a precursor for UV-absorbing compounds. Searches like "3-Cyano-4-hydroxybenzoic acid in sunscreen formulations" highlight its potential in personal care innovation. Additionally, its low toxicity profile (as per standard safety data sheets) makes it a safer alternative to traditional aromatic intermediates, addressing growing consumer concerns about eco-friendly ingredients.

Emerging applications of 3-Cyano-4-hydroxybenzoic acid in electronic materials, such as organic semiconductors, further elevate its market relevance. Queries like "conductive polymers from cyanobenzoic acids" or "CAS 70829-28-6 in OLEDs" reflect this trend. The compound’s electron-withdrawing cyano group enhances charge transport properties, a feature leveraged in flexible electronics and renewable energy devices.

In summary, 3-Cyano-4-hydroxybenzoic acid (CAS No. 70829-28-6) is a multifaceted compound with expanding applications across diverse industries. Its synthesis, properties, and uses continue to be subjects of active research, driven by the need for advanced functional materials and sustainable chemical solutions. This aligns with global priorities such as the United Nations Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and industrial innovation.